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Compound of Interest

Compound Name: 1,4-Dichlorobutene

Cat. No.: B14681088 Get Quote

Essential Safety and Handling Guide for 1,4-
Dichlorobutene
This guide provides critical operational and safety protocols for the handling of 1,4-
Dichlorobutene in a laboratory setting. It is intended for researchers, scientists, and

professionals in drug development to ensure safe usage, storage, and disposal. Given the

significant hazards associated with this compound, adherence to these procedures is

imperative.

Hazard Identification and Exposure Limits
1,4-Dichlorobutene is a corrosive, toxic, and combustible liquid that poses severe health risks.

[1][2] It is classified as a suspected human carcinogen (ACGIH A2) and can be absorbed

through the skin.[2][3] Acute exposure can cause severe burns to the skin and eyes, and

irritation to the respiratory and gastrointestinal tracts.[1][4][5] Inhalation may be fatal.[2][4][6]

Table 1: Physical and Chemical Properties
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Property Value

Molecular Formula C₄H₆Cl₂[6]

Molecular Weight ~125 g/mol [7]

Boiling Point 152-155 °C (306-311 °F)[6][8]

Melting Point -48 °C (-54 °F)[6]

Flash Point 53 °C (127.4 °F)[4]

Specific Gravity ~1.18 g/mL[6]

Vapor Density 4.32 (Air = 1)[6]

Table 2: Workplace Exposure Limits and Hazard Ratings

Parameter Value Agency/System

TWA (8-hour) 0.005 ppm ACGIH[1][3]

Flammability 2 (Moderate) NJDHSS[1]

Reactivity 0 (Minimal) NJDHSS[1]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory. The level of protection should correspond to the

scale and nature of the work being performed.

Table 3: Recommended PPE for Various Activities
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Activity
Eye & Face
Protection

Hand
Protection

Body
Protection

Respiratory
Protection

Receiving/Unpac

king

Safety glasses

with side shields

Chemical-

resistant gloves

(e.g., Nitrile)

Lab coat
Not required if no

leaks

Handling Small

Quantities (<100

mL) in a Fume

Hood

Chemical splash

goggles and face

shield[9]

Chemical-

resistant gloves

(e.g., Butyl

rubber, Viton®).

Double-gloving

recommended.

[9]

Flame-retardant

lab coat and

chemical-

resistant apron[1]

[9]

Work must be

performed in a

certified chemical

fume hood.[4]

Handling Large

Quantities or

Risk of Splash

Chemical splash

goggles and face

shield

Heavy-duty

chemical-

resistant gloves

(consult

manufacturer

data)

Chemical-

resistant suit or

coveralls[5][9]

In a certified

chemical fume

hood. A NIOSH-

approved

respirator with an

organic vapor

cartridge may be

necessary if

exposure limits

could be

exceeded.[4][9]

Emergency/Spill

Cleanup

Chemical splash

goggles and face

shield

Heavy-duty

chemical-

resistant gloves

Fully-

encapsulating,

chemical-

resistant suit[5]

Positive-

pressure, self-

contained

breathing

apparatus

(SCBA)[5]

Operational and Handling Plan
A. Engineering Controls
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Ventilation: All work with 1,4-Dichlorobutene must be conducted in a certified chemical

fume hood to minimize inhalation exposure.[1][4]

Emergency Equipment: An eyewash station and a safety shower must be immediately

accessible in the work area.[1][4]

Ignition Sources: Keep the chemical away from heat, sparks, and open flames. Use spark-

proof tools and explosion-proof equipment.[4][8]

B. Safe Handling Protocol

Pre-use Inspection: Before starting work, ensure all safety equipment is functional and the

fume hood is operating correctly.

Transfer: When transferring the liquid, ground and bond containers to prevent static

discharge.[10] Where possible, use an automated pumping system to transfer from storage

containers.[1]

Personal Hygiene: Wash hands and arms thoroughly after handling.[1] Do not eat, drink, or

smoke in the laboratory area.[1]

Storage: Store containers in a cool, dry, well-ventilated area designated for flammable and

corrosive materials, preferably in a refrigerator below 4°C/39°F.[4][6] Keep containers tightly

closed and protect them from moisture, as the chemical may decompose to form hydrogen

chloride gas.[1]

C. First Aid Measures

Skin Contact: Immediately remove all contaminated clothing.[4] Flush the affected area with

copious amounts of water for at least 15 minutes.[4] Seek immediate medical attention.[4]

Eye Contact: Immediately flush eyes with water for at least 15 minutes, lifting the upper and

lower eyelids.[4] Seek immediate medical attention.[4]

Inhalation: Move the victim to fresh air immediately.[4][5] If breathing is difficult, administer

oxygen. If breathing has stopped, provide artificial respiration.[4] Seek immediate medical

attention.[4][5]
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Ingestion: Do NOT induce vomiting.[4] If the victim is conscious, rinse their mouth with water

and give 2-4 cupfuls of water or milk.[4] Seek immediate medical attention.[4]

Spill and Disposal Plan
A. Emergency Spill Response

In the event of a spill, a clear and immediate response is crucial to mitigate exposure and

environmental contamination. The following workflow outlines the necessary steps.
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Immediate Actions

Containment & Cleanup

Post-Cleanup

Evacuate & Alert
(Secure Area)

Eliminate Ignition Sources

Contain Spill
(Use Vermiculite, Sand, etc.)

Don Appropriate PPE
(SCBA & Chemical Suit)

Absorb Material

Collect & Seal
(Use Spark-Proof Tools)

Decontaminate Area
(Ventilate & Wash Site)

Dispose of Waste
(As Hazardous Waste)

Report Incident

Click to download full resolution via product page

Caption: Workflow for 1,4-Dichlorobutene spill response.
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B. Spill Cleanup Protocol

Evacuate: Immediately evacuate all personnel from the affected area and secure entry.[1]

Eliminate Ignition Sources: Turn off all flames, equipment, and potential spark sources.[1]

Wear PPE: Only trained personnel equipped with appropriate PPE (including SCBA and a

fully encapsulating suit) should address the spill.[5]

Contain: For small spills, absorb the liquid with an inert material like vermiculite, dry sand, or

earth.[1] Do not use combustible materials. For large spills, dike the area far ahead of the

spill to contain it.[5]

Collect: Use non-sparking tools to collect the absorbed material and place it into a sealed,

properly labeled container for disposal.[4][11]

Decontaminate: Ventilate the area and wash the spill site thoroughly after the material has

been removed.[1]

C. Disposal Plan

Hazardous Waste: All materials contaminated with 1,4-Dichlorobutene, including absorbent

materials and disposable PPE, must be treated as hazardous waste.[1][11]

Containerization: Place waste in sealed, labeled containers.[1]

Regulations: Disposal must be conducted in accordance with all federal, state, and local

environmental regulations. Contact your institution's environmental health and safety

department or a licensed chemical waste disposal company for specific guidance.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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